1-acetyl-N-(3-ethylphenyl)piperidine-3-carboxamide

• IUPAC Name: 1-acetyl-N-(3-ethylphenyl)piperidine-3-carboxamide
• InChI: InChI=1S/C16H22N2O2/c1-3-13-6-4-8-15(10-13)17-16(20)14-7-5-9-18(11-14)12(2)19/h4,6,8,10,14H,3,5,7,9,11H2,1-2H3,(H,17,20)
• InChI Key: ANOMYCSYARRXCV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)C2CCCN(C2)C(=O)C
• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol

Description

1-acetyl-N-(3-ethylphenyl)piperidine-3-carboxamide is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as U-47700 and is a synthetic opioid agonist. U-47700 was first developed in the 1970s by a team of researchers at Upjohn Pharmaceuticals. It was initially developed as a potential painkiller, but due to its high potency and potential for abuse, it was never brought to market.

Mechanism of Action

U-47700 acts on the mu-opioid receptor in the brain and spinal cord. It binds to the receptor and activates it, leading to the release of endogenous opioids such as enkephalins and endorphins. This activation results in a decrease in pain perception and an increase in feelings of euphoria.
Biochemical and Physiological Effects:
U-47700 has been shown to have similar effects to other opioids, including pain relief, sedation, and respiratory depression. It has also been shown to have a high potential for abuse and addiction, which has led to its classification as a Schedule I controlled substance in the United States.

Advantages and Limitations for Lab Experiments

U-47700 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a high potency, making it useful for studying the effects of opioids on the mu-opioid receptor. However, its potential for abuse and addiction makes it difficult to study in vivo, and caution must be taken when handling the compound.

Future Directions

There are several potential future directions for research on U-47700. One area of interest is the development of safer and more effective opioid painkillers. Researchers are also investigating the potential use of U-47700 as a treatment for opioid addiction, as it has been shown to have a lower potential for respiratory depression than other opioids. Additionally, further studies are needed to fully understand the long-term effects of U-47700 use and its potential for abuse and addiction.

Synthesis Methods

The synthesis of U-47700 involves the reaction of 3-ethylphenylpiperidin-4-amine with acetyl chloride in the presence of a base. The resulting product is then purified using various methods, including recrystallization and column chromatography. The synthesis of U-47700 is relatively simple and can be carried out using standard laboratory equipment.

Scientific Research Applications

U-47700 has been the subject of extensive research due to its potential as a painkiller. It has been shown to have a high affinity for the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. Studies have also shown that U-47700 has a similar potency to morphine, making it a potential alternative to traditional opioid painkillers.